Cas no 1777-84-0 (Acetamide,N-(4-ethoxy-3-nitrophenyl)-)

Acetamide,N-(4-ethoxy-3-nitrophenyl)- structure
1777-84-0 structure
Product Name:Acetamide,N-(4-ethoxy-3-nitrophenyl)-
CAS No:1777-84-0
MF:C10H12N2O4
MW:224.213282585144
CID:157704
PubChem ID:15685
Update Time:2025-04-19

Acetamide,N-(4-ethoxy-3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(4-ethoxy-3-nitrophenyl)-
    • N-(4-ethoxy-3-nitrophenyl)acetamide
    • 3-Nitro-p-acetophenelide
    • 3-NITRO-PARA-ACETOPHENETIDE
    • 3'-NITRO-P-ACETOPHENETIDIDE
    • 4-Ethoxy-3-nitroanilid kyseliny octove [Czech]
    • Oprea1_496377
    • 1777-84-0
    • UOIPFPSGIAWJAQ-UHFFFAOYSA-N
    • EINECS 217-211-0
    • SCHEMBL11316740
    • MLS000712720
    • Oprea1_796781
    • 4-Acetamino-2-nitrophenetole
    • N-[4-(ethyloxy)-3-nitrophenyl]acetamide
    • NCGC00245080-01
    • nitro-4-acetaminophenetole
    • SMR000282487
    • F1EYM62K39
    • Q27277512
    • 4-Ethoxy-3-nitroanilid kyseliny octove
    • NS00025862
    • 2-Nitro-4-acetaminofenetol
    • p-Acetophenetidide, 3'-nitro-
    • 3-Nitro-P-acetophenetidide
    • 5-Nitro-p-acetophenetidide
    • 2-Nitro-4-acetaminofenetol [Czech]
    • 3'-Nitro-p-acetophenetide
    • CCRIS 439
    • Acetamide, N-(4-ethoxy-3-nitrophenyl)-
    • N-(4-Ethoxy-3-nitro)phenylacetamide
    • NCI-C01978
    • CHEMBL1563395
    • DTXSID5020942
    • 3-Nitro-4-ethoxy-N-acetylaniline
    • N-(4-Ethoxyphenyl)-3'-nitroacetamide
    • UNII-F1EYM62K39
    • HMS2670A18
    • 3'-NITRO-P-ACETOPHENETIDIDE [HSDB]
    • HSDB 4116
    • 3-Nitro-p-acetophenetide
    • BRN 2735844
    • Cambridge id 5211946
    • p-Acetophenetidide, 3-nitro-
    • AKOS000592921
    • 3-13-00-01202 (Beilstein Handbook Reference)
    • 3'-Nitro-p-acetophenetidin
    • Inchi: 1S/C10H12N2O4/c1-3-16-10-5-4-8(11-7(2)13)6-9(10)12(14)15/h4-6H,3H2,1-2H3,(H,11,13)
    • InChI Key: UOIPFPSGIAWJAQ-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(=CC=1[N+](=O)[O-])NC(C)=O

Computed Properties

  • Exact Mass: 224.07976
  • Monoisotopic Mass: 224.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • Density: 1.2995 (rough estimate)
  • Melting Point: 103.5°C
  • Boiling Point: 365.61°C (rough estimate)
  • Refractive Index: 1.6620 (estimate)
  • PSA: 81.47
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